![molecular formula C15H12N2O5 B5526090 {4-[(2-nitrobenzoyl)amino]phenyl}acetic acid](/img/structure/B5526090.png)
{4-[(2-nitrobenzoyl)amino]phenyl}acetic acid
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Overview
Description
{4-[(2-nitrobenzoyl)amino]phenyl}acetic acid, also known as NBPAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. NBPAA belongs to the family of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. The purpose of
Scientific Research Applications
Synthesis of New Derivatives with Anti-Salmonella Typhi Activity
Researchers have developed new 2-amino-1,3,4-oxadiazole derivatives, including reactions of phenyl acetic acid derivatives leading to various compounds with significant antibacterial activity against Salmonella typhi. This demonstrates the potential of derivatives for developing antibacterial agents (Salama, 2020).
Abraham Model Correlations for Solute Transfer
The Abraham model correlations, derived from experimental solubilities including various nitrobenzoic acids, provide insights into solute transfer into 2-methoxyethanol, offering a framework for understanding interactions in chemical and pharmaceutical processes (Hart et al., 2015).
Polymorphism in NO-Releasing Derivatives
NCX4016, a nitrooxy-derivative of aspirin with enhanced therapeutic properties, exhibits polymorphism, presenting opportunities for improved drug formulations with better bioavailability and therapeutic efficacy (Foppoli et al., 2004).
Molecular Crystals and Salt Formation Insights
The study of multi-component crystals between 4-phenylpyridine and substituted benzoic acids reveals the influence of chemical and structural factors on the hydrogen bonding and proton transfer, highlighting the intricate balance between co-crystal and organic salt formation. This research provides valuable insights for designing new materials with tailored properties (Seaton et al., 2013).
Synthesis and Evaluation of Mutual Azo Prodrug
The synthesis of a mutual azo prodrug of 5-aminosalicylic acid linked to 2-phenylbenzoxazole-2-yl-5-acetic acid demonstrates a novel approach for treating ulcerative colitis, suggesting new pathways for drug development (Jilani et al., 2013).
Fluorescent Alternatives for Thiol-Quantification Assays
The development of 2,4-dinitrobenzenesulfonyl fluoresceins offers fluorescent alternatives to traditional reagents for thiol quantification in enzyme assays, presenting advancements in analytical chemistry and drug discovery (Maeda et al., 2005).
Safety and Hazards
properties
IUPAC Name |
2-[4-[(2-nitrobenzoyl)amino]phenyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O5/c18-14(19)9-10-5-7-11(8-6-10)16-15(20)12-3-1-2-4-13(12)17(21)22/h1-8H,9H2,(H,16,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWTPMDJEVQRKIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)CC(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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